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Compound of Interest

Compound Name: (S)-Zavondemstat

Cat. No.: B15587887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
(S)-Zavondemstat, also known as QC8222 and TACH 101, is the S-enantiomer of

Zavondemstat.[1] It is a potent, orally bioavailable, small-molecule pan-inhibitor of the histone

lysine demethylase 4 (KDM4) family, selectively targeting isoforms KDM4A-D.[2][3][4] KDM4

enzymes are epigenetic regulators that remove methyl groups from histones, particularly H3K9

and H3K36.[5] Dysregulation and overamplification of KDM4 have been implicated in various

cancers, where they drive tumorigenesis by controlling gene transcription, cell cycle

progression, and DNA repair.[5][6][7] By inhibiting KDM4, (S)-Zavondemstat presents a

mechanism to reprogram the epigenetic landscape of cancer cells, leading to anti-proliferative

effects and tumor growth inhibition, making it a valuable tool for oncological research.[3][5][8]

Proper preparation and handling of (S)-Zavondemstat solutions are critical for obtaining

reproducible and reliable experimental results. These notes provide detailed protocols for the

preparation, storage, and use of stock solutions in a laboratory setting.
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This table summarizes the key properties of (S)-Zavondemstat.

Property Value Source

Molecular Formula C₂₆H₂₉N₃O₃ [3][4]

Molecular Weight 431.53 g/mol [3]

Monoisotopic MW 431.22 Da [2]

Appearance White to off-white solid [9]

Purity (Typical) >98% (by HPLC) [9]

Solubility and Storage Recommendations
This table provides solubility data and recommended storage conditions for both solid

compound and prepared stock solutions. Adherence to these guidelines is crucial for

maintaining the compound's stability and activity.[10][11]
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Form Solvent Solubility
Storage
Temperatur
e

Storage
Duration

Special
Instructions

Solid

(Powder)
N/A N/A -20°C Up to 3 years

Keep

desiccated

and protected

from light.[11]

[12]

Stock

Solution
DMSO

~7-16 mM (3-

7.25 mg/mL)
-80°C 6 - 12 months

Aliquot to

avoid

repeated

freeze-thaw

cycles.

Protect from

light.[3][10]

[12]

-20°C 1 month

Use for short-

term storage

only.[3][10]

Water Insoluble N/A N/A [3]

Ethanol Insoluble N/A N/A [3]

Mechanism of Action: KDM4 Inhibition Pathway
(S)-Zavondemstat exerts its effect by inhibiting the KDM4 family of histone demethylases. The

diagram below illustrates the role of KDM4 in gene regulation and the point of intervention by

(S)-Zavondemstat.
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Start:
(S)-Zavondemstat Powder

Prepare 10 mM
Primary Stock in DMSO

(Protocol 3.1)

Aliquot and Store
 at -80°C

Prepare Intermediate &
Working Solutions

(Serial Dilution in DMSO)

Thaw one aliquot

Treat Cells / 
Run Biochemical Assay

Include Vehicle Control
(DMSO only)

Incubate for
Defined Period

Perform Endpoint Assay
(e.g., Viability, Western Blot)

Data Analysis
(e.g., IC50 Calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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